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Introduction

Cypyrafluone, also known by its development code QYM201 and the synonym
Huanbifucaotong, is a novel herbicide developed by KingAgroot.[1] It is classified as a
benzoylpyrazole herbicide.[2] Cypyrafluone is a selective, post-emergence herbicide used for
the control of a wide range of annual grasses and some broadleaf weeds in wheat fields.[3][4]
This technical guide provides an in-depth overview of the available physical and chemical
properties of Cypyrafluone, its mechanism of action, and the standard experimental protocols
for determining its key physicochemical parameters.

Chemical Identity
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Property Value
1-[2-chloro-3-[(3-cyclopropyl-5-hydroxy-1-
IUPAC Name methyl-1H-pyrazol-4-yl)carbonyl]-6-
(trifluoromethyl)phenyl]piperidin-2-one[5]
1-[2-chloro-3-[(3-cyclopropyl-5-hydroxy-1-
CAS Name methyl-1H-pyrazol-4-yl)carbonyl]-6-

(trifluoromethyl)phenyl]-2-piperidinone[2]

CAS Registry Number

1855929-45-1

Molecular Formula

C20H19CIF3N303

Molecular Weight

441.83 g/mol [2]

Synonyms

Huanbifucaotong, QYM201

Physical and Chemical Properties

Specific experimental data for many of the physical and chemical properties of Cypyrafluone

are not publicly available. The following table summarizes the known information and lists the

standard methods for their determination.

© 2025 BenchChem. All rights reserved.

2/8 Tech Support


http://www.bcpcpesticidecompendium.org/cypyrafluone.html
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/3348.htm
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/3348.htm
https://www.benchchem.com/product/b1532948?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1532948?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Standard Experimental
Property Value
Protocol

) Not specified (likely solid at ] )
Physical State Visual Inspection
room temperature)

Melting Point (°C) Data not available[2] OECD Guideline 102
Boiling Point (°C) Data not available[2] OECD Guideline 103
Water Solubility (at 20°C) Data not available[2] OECD Guideline 105[6][7]
o ) ) Flask Method or Column
Solubility in Organic Solvents Data not available[2] )
Elution Method

Vapor Pressure (at 20°C) Data not available[2] OECD Guideline 104[8][9][10]
Dissociation Constant (pKa at ) o

Data not available[2] OECD Guideline 112[11]
25°C)
Octanol-Water Partition ) o

Data not available[2] OECD Guideline 107 or 117

Coefficient (Log P)

Mechanism of Action: HPPD Inhibition

Cypyrafluone's herbicidal activity stems from its role as a 4-hydroxyphenylpyruvate
dioxygenase (HPPD) inhibitor.[1][3] HPPD is a key enzyme in the tyrosine catabolic pathway,
which is responsible for the biosynthesis of plastoquinone and tocopherols (Vitamin E) in
plants. Plastoquinone is an essential cofactor for the enzyme phytoene desaturase, which is
involved in the carotenoid biosynthesis pathway.

By inhibiting HPPD, Cypyrafluone prevents the conversion of 4-hydroxyphenylpyruvate to
homogentisic acid (HGA).[3] This blockage leads to a depletion of plastoquinone, which in turn
inhibits carotenoid biosynthesis. Carotenoids are crucial for protecting chlorophyll from photo-
oxidation. The absence of carotenoids results in the rapid destruction of chlorophyll, leading to
the characteristic bleaching or whitening of the treated weeds, followed by necrosis and death.

[3]14]

Molecular docking studies have shown that Cypyrafluone binds to the active site of the HPPD
enzyme, forming a bidentate coordination interaction with the Fe2* atom.[3][12]
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Signaling Pathway of Cypyrafluone's Herbicidal Action

Mechanism of action of Cypyrafluone as an HPPD inhibitor.

Experimental Protocols

While specific experimental details for Cypyrafluone are proprietary, this section outlines the
standard methodologies for determining the key physicochemical properties of herbicides,
based on internationally recognized OECD guidelines.

Determination of Water Solubility (OECD Guideline 105)

This guideline describes two primary methods for determining the water solubility of a
substance: the Column Elution Method and the Flask Method.[6][7] The choice of method
depends on the expected solubility.

o Flask Method: Suitable for substances with solubilities above 10-2 g/L.
o An excess amount of the test substance is added to a flask containing purified water.
o The flask is agitated at a constant temperature (typically 20°C) until equilibrium is reached.
o The solution is then centrifuged or filtered to remove undissolved particles.

o The concentration of the substance in the clear aqueous phase is determined using a
suitable analytical method, such as High-Performance Liquid Chromatography (HPLC) or
Gas Chromatography (GC).

e Column Elution Method: Suitable for substances with solubilities below 10-2 g/L.

o

A column is packed with an inert support material coated with the test substance.

[¢]

Water is passed through the column at a slow, constant rate.

The eluate is collected in fractions.

[¢]

[e]

The concentration of the substance in each fraction is determined until a plateau is
reached, indicating saturation.

General workflow for determining water solubility.
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Determination of Vapor Pressure (OECD Guideline 104)

Vapor pressure is a measure of a substance's tendency to evaporate.[13] OECD Guideline 104
describes several methods applicable to different vapor pressure ranges, including:[8][9][10]
[14]

o Dynamic Method: Measures the boiling point of the substance at various pressures.

» Static Method: A direct measurement of the pressure exerted by the substance in a closed
system at equilibrium.

o Effusion Method (Knudsen Effusion): Measures the rate of mass loss of a substance effusing
through a small orifice into a vacuum.

o Gas Saturation Method: A carrier gas is passed through or over the substance at a known
rate, and the amount of substance transported by the gas is determined.

For a compound like Cypyrafluone, which is likely to have a low vapor pressure, the gas
saturation or effusion methods are often most appropriate.

Determination of Dissociation Constant (pKa) (OECD
Guideline 112)

The dissociation constant (pKa) is a measure of the strength of an acid in solution. For a
molecule like Cypyrafluone, which has acidic or basic functional groups, the pKa value is
crucial for understanding its environmental fate and behavior. OECD Guideline 112 outlines
several methods for its determination:[11]

o Titration Method: A solution of the substance is titrated with a standard acid or base, and the
pH is monitored. The pKa is determined from the titration curve.

o Spectrophotometric Method: This method is used if the ionized and un-ionized forms of the
substance have different UV/Visible absorption spectra. The absorbance of solutions at
different known pH values is measured, and the pKa is calculated from the changes in
absorbance.
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e Conductometric Method: This method measures the electrical conductivity of a solution of
the substance as it is titrated. The pKa can be determined from the change in conductivity.

Analytical Methodology for Residue Analysis

A validated analytical method for determining Cypyrafluone residues in soil, wheat plants, and
grain has been published. The method utilizes a modified QUEChERS (Quick, Easy, Cheap,
Effective, Rugged, and Safe) extraction followed by analysis with Ultra-Performance Liquid
Chromatography-Tandem Mass Spectrometry (UPLC-MS/MS).[15]

The QUEChERS method is a streamlined approach to sample preparation that combines
extraction and cleanup in a few simple steps, making it highly efficient for multi-residue analysis
in complex matrices like food and environmental samples.[16][17][18][19]

QUEChERS Workflow for Cypyrafluone Analysis

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States
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